![molecular formula C3F3NO2 B186717 2,2,2-Trifluoroacetyl isocyanate CAS No. 14565-32-3](/img/structure/B186717.png)
2,2,2-Trifluoroacetyl isocyanate
Overview
Description
2,2,2-Trifluoroacetyl isocyanate is a chemical compound with the molecular formula C3F3NO2 . It is used in various chemical reactions and has several applications in the field of chemistry .
Synthesis Analysis
The synthesis of this compound involves the reaction of isocyanic acid with trifluoroacetic anhydride . This reaction results in the formation of trifluoroacetyl isocyanate and 2,2,2,2’,2’,2’-hexafluorodiacetamide .Molecular Structure Analysis
The molecular structure of this compound has been determined in the gas-phase from electron-diffraction data supplemented by ab initio (MP2) and DFT calculations .Chemical Reactions Analysis
Trifluoroacetyl isocyanate reacts with various compounds to form different products. For instance, it reacts with arylsulfamides to give N-trifluoroacetyl-N′ -arylsulfonylureas and 1-arylsulfonyl-1,3,5-triazine-2,4,6 (1H,3H,5H)-triones .Physical And Chemical Properties Analysis
This compound has a molecular weight of 139.03 g/mol . It has a topological polar surface area of 46.5 Ų and a complexity of 166 . The compound has a density of 1.47g/cm3 and a boiling point of 39ºC at 760mmHg .Scientific Research Applications
Cycloadduct Formation and Hindered Rotation Study : Trifluoroacetyl isocyanate reacts with dimethylformamide to form a six-membered cycloadduct and exhibits interesting behavior in hindered internal rotation in amidine molecules (Arbuzov, Aganov, Zobova, & Sofronova, 1977).
Formation of Substituted 1, 3, 5-Dioxazin-4-Ones : This chemical reacts with dimethylacetamide forming substituted 1, 3, 5-dioxazin-4-ones, which have potential applications in organic synthesis (Arbuzov et al., 1977).
Carbon-Carbon Bond Formation : It's used in the reaction with Grignard reagent for substituting the CF3 group with various alkyl or aryl groups, expanding its utility in organic synthesis (Zhu, Le, Yan, Au, Qiu, & Kambe, 2019).
Synthesis of β-Lactams : The compound is involved in the condensation with olefins to synthesize various β-lactams, which are significant in pharmaceutical chemistry (Barrett, Fenwick, & Betts, 1983).
Oxidation of Isonitriles to Isocyanates : Trifluoroacetic anhydride-catalyzed oxidation of isonitriles by DMSO is facilitated by trifluoroacetyl isocyanate, indicating its role in synthetic organic chemistry (Le & Ganem, 2011).
Reactions with Aromatic Aldazines and Unsaturated Ethers : It reacts with aromatic aldazines and unsaturated ethers to form various organic compounds, highlighting its versatility in organic synthesis (Arbuzov, Zobova, & Rubinova, 1978; Arbuzov, Zobova, & Andronova, 1974).
Vibrational Spectra Analysis : Its Raman and infrared spectra, along with the study of conformational stability and barriers to internal rotation, provide insights into its molecular structure and behavior (Durig, Giurgis, & Krutules, 1994).
Pyrolysis to Produce Isocyanates : It is used in the pyrolysis of certain compounds to produce isocyanates, which are crucial in various industrial applications (Tanaka, Nasu, Yamamoto, & Shibata, 1982).
Safety and Hazards
2,2,2-Trifluoroacetyl isocyanate is a hazardous chemical. It is highly flammable and harmful if swallowed . It causes skin and eye irritation and can cause respiratory tract irritation . It is recommended to wear personal protective equipment and ensure adequate ventilation when handling this chemical .
Mechanism of Action
Target of Action
Isocyanates in general are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
2,2,2-Trifluoroacetyl isocyanate, like other isocyanates, is highly reactive. It can react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Pharmacokinetics
Isocyanates in general are known to be rapidly absorbed and distributed in the body, metabolized, and excreted .
Result of Action
Exposure to isocyanates can cause irritation to the eyes, respiratory system, and skin, and may lead to sensitization .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is moisture sensitive . Therefore, it should be handled and stored in a dry environment. Furthermore, it is a strong irritant, and adequate ventilation and personal protective equipment are necessary when handling this compound .
Biochemical Analysis
Biochemical Properties
The nature of these interactions often involves the formation of covalent bonds, which can alter the function of the biomolecule .
Cellular Effects
Isocyanates are known to cause irritation to the eyes, respiratory system, and skin . They can also cause central nervous system depression and, at high concentrations, may lead to fatal pulmonary edema .
Molecular Mechanism
It is known that isocyanates can bind covalently to biomolecules, potentially inhibiting or activating enzymes and altering gene expression .
Temporal Effects in Laboratory Settings
It is known that isocyanates are moisture-sensitive and can degrade over time .
Metabolic Pathways
Isocyanates are known to be metabolized in the body, potentially interacting with various enzymes and cofactors .
Transport and Distribution
Isocyanates are known to be highly reactive and can bind to a variety of biomolecules, potentially affecting their localization or accumulation .
Subcellular Localization
Isocyanates are known to react with a variety of biomolecules, potentially affecting their activity or function .
Properties
IUPAC Name |
2,2,2-trifluoroacetyl isocyanate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3F3NO2/c4-3(5,6)2(9)7-1-8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDCXCDOQEWMQSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=NC(=O)C(F)(F)F)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369927 | |
Record name | Trifluoro-acetyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14565-32-3 | |
Record name | Trifluoro-acetyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trifluoroacetylisocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.